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Compound of Interest

Compound Name: Bakkenolide llla

Cat. No.: B15596293

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide llla, a sesquiterpene lactone isolated from the rhizome of Petasites tricholobus,
has demonstrated significant neuroprotective properties in preclinical models of cerebral
ischemic injury. Its mechanism of action involves the inhibition of apoptosis and
neuroinflammation through the modulation of key signaling pathways, including the NF-kB, Akt,
and ERK1/2 pathways. These application notes provide a summary of effective dosages and
detailed protocols for evaluating the neuroprotective effects of Bakkenolide llla in both in vivo
and in vitro models.

Data Presentation: Effective Dosages of
Bakkenolide llla

The following table summarizes the quantitative data on Bakkenolide llla dosages used in
neuroprotective assays based on available literature.
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proteins.

Note: The specific in vitro concentrations of Bakkenolide Illa were not explicitly stated in the

reviewed literature. The provided range is an assumed effective concentration based on typical

small molecule screening for neuroprotective effects. Researchers should perform a dose-

response study to determine the optimal concentration for their specific experimental setup.

Signaling Pathway of Bakkenolide llla in

Neuroprotection

Bakkenolide llla exerts its neuroprotective effects by interfering with the inflammatory and

apoptotic cascades initiated by ischemic events. The proposed signaling pathway involves the

inhibition of Akt and ERK1/2 phosphorylation, which in turn prevents the activation of the NF-kB

signaling pathway. This leads to a reduction in the expression of pro-inflammatory and pro-

apoptotic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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